Cas no 62348-15-6 (4-Isoxazolecarbonyl chloride)
4-Isoxazolecarbonyl chloride structure
Product Name:4-Isoxazolecarbonyl chloride
CAS No:62348-15-6
MF:C4H2ClNO2
MW:131.517179965973
CID:448451
PubChem ID:12905114
Update Time:2025-04-19
4-Isoxazolecarbonyl chloride Chemical and Physical Properties
Names and Identifiers
-
- 4-Isoxazolecarbonyl chloride
- 1,2-oxazole-4-carbonyl chloride
- DTXSID10512624
- 4-isoxazolecarboxylic acid chloride
- 62348-15-6
- isoxazole-4-carbonyl chloride
- SCHEMBL1763224
- MNANGXNDRCOVLE-UHFFFAOYSA-N
-
- Inchi: 1S/C4H2ClNO2/c5-4(7)3-1-6-8-2-3/h1-2H
- InChI Key: MNANGXNDRCOVLE-UHFFFAOYSA-N
- SMILES: ClC(C1C=NOC=1)=O
Computed Properties
- Exact Mass: 130.97746
- Monoisotopic Mass: 130.9774060g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 106
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 43.1Ų
Experimental Properties
- PSA: 43.1
4-Isoxazolecarbonyl chloride Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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